Cas no 946222-13-5 (1-(2-fluorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(2-fluorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946222-13-5
• MF: C₁₆H₁₃FN₄O₂S
• MW: 344.363425016403
• CID: 5504197
• Update Time: 2025-05-28

1-(2-fluorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(2-fluorophenyl)methyl]-1,2-dihydro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-
• 1-(2-fluorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C16H13FN4O2S/c1-10-19-20-16(24-10)18-14(22)12-6-4-8-21(15(12)23)9-11-5-2-3-7-13(11)17/h2-8H,9H2,1H3,(H,18,20,22)
• InChI Key： MUKQVJUCDCETAR-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2F)C=CC=C1C(NC1=NN=C(C)S1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 1-(2-fluorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Analysis of 1-(2-fluorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946222-13-5)

The compound 1-(2-fluorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946222-13-5) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex name reflects a combination of a fluorophenyl group, a thiadiazole ring, and a dihydropyridine core, which are all critical motifs in drug design. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, making it a subject of ongoing studies in medicinal chemistry.

One of the key features of this compound is its fluorophenyl moiety, which is known to enhance metabolic stability and bioavailability in drug candidates. The presence of a thiadiazole ring further adds to its versatility, as this heterocycle is often associated with antimicrobial and anti-inflammatory properties. The dihydropyridine core, on the other hand, is a well-explored scaffold in cardiovascular therapeutics, suggesting potential cross-disciplinary applications for this molecule.

In recent years, the scientific community has shown a growing interest in fluorinated compounds due to their ability to modulate drug-receptor interactions. This trend is evident in the increasing number of publications and patents involving 1-(2-fluorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide. Searches for terms like "fluorophenyl derivatives in drug discovery" and "thiadiazole-based therapeutics" have surged, reflecting the compound's relevance in modern research.

Another area of interest is the compound's potential role in addressing drug resistance, a major challenge in contemporary medicine. The unique combination of its structural elements may offer novel mechanisms of action, making it a candidate for further exploration in combating resistant strains of pathogens. This aligns with the broader search trends for "new chemical entities against drug resistance" and "innovative heterocyclic compounds," which are highly popular among researchers and clinicians.

From a synthetic chemistry perspective, the preparation of 1-(2-fluorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide involves multi-step reactions that highlight the importance of regioselective fluorination and heterocyclic coupling. These techniques are frequently searched in academic and industrial settings, underscoring the compound's value as a case study in advanced organic synthesis. Its CAS No. 946222-13-5 serves as a unique identifier, facilitating precise literature searches and regulatory compliance.

Beyond its chemical properties, the compound's potential applications in personalized medicine and targeted therapy are also worth noting. With the rise of precision healthcare, molecules like this are being scrutinized for their ability to interact with specific biomarkers. This has led to increased searches for "tailored therapeutics using fluorinated compounds" and "thiadiazole moieties in precision medicine," further cementing its place in cutting-edge research.

In conclusion, 1-(2-fluorophenyl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946222-13-5) represents a fascinating intersection of chemistry and biology. Its structural complexity and potential therapeutic applications make it a compelling subject for future studies. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about innovative drug design and next-generation pharmaceuticals.